ethyl 1-(6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl)piperidine-3-carboxylate
• InChI: InChI=1S/C14H19N5O2/c1-3-21-14(20)11-5-4-6-18(8-11)12-7-10(2)17-19-9-15-16-13(12)19/h7,9,11H,3-6,8H2,1-2H3
• InChI Key: CPJOSJUEDNGVCV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C2=CC(=NN3C2=NN=C3)C
• Molecular Formula: C14H19N5O2
• Molecular Weight: 289.33 g/mol

Description

Ethyl 1-(6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl)-3-piperidinecarboxylate, also known as MTDP, is a chemical compound that has gained significant attention in the scientific community due to its potential pharmacological applications. MTDP belongs to the class of pyridazinone derivatives and has been studied extensively for its therapeutic properties.

Mechanism of Action

The exact mechanism of action of ethyl 1-(6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl)-3-piperidinecarboxylate is not fully understood. However, it is believed that this compound acts on the GABAergic system in the brain, which is responsible for regulating anxiety and seizures. This compound has also been shown to modulate the activity of certain neurotransmitters, including dopamine and serotonin.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which leads to a reduction in anxiety and seizures. Additionally, this compound has been shown to increase the levels of dopamine and serotonin, which may contribute to its antidepressant effects. This compound has also been shown to have a neuroprotective effect, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Ethyl 1-(6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl)-3-piperidinecarboxylate has several advantages for laboratory experiments. It is easy to synthesize and purify, and it has a high degree of purity and stability. Additionally, this compound has been extensively studied for its pharmacological properties, which makes it an attractive candidate for further research. However, there are limitations to using this compound in laboratory experiments. For example, the exact mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to fully understand its therapeutic potential.

Future Directions

There are several future directions for research on ethyl 1-(6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl)-3-piperidinecarboxylate. One potential area of research is the development of new analogs of this compound with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Another area of research is the development of new delivery methods for this compound, such as nanoparticle-based drug delivery systems. Overall, the potential therapeutic applications of this compound make it an exciting area of research for the future.

Synthesis Methods

The synthesis of ethyl 1-(6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl)-3-piperidinecarboxylate involves the reaction of 6-methyl-1,2,4-triazolo[4,3-b]pyridazine-8-carboxylic acid with ethyl 3-piperidinecarboxylate in the presence of a coupling agent. The reaction is carried out under specific conditions, and the resulting product is purified through column chromatography. The synthesis of this compound has been optimized to yield high purity and yield.

Scientific Research Applications

Ethyl 1-(6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl)-3-piperidinecarboxylate has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant properties. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the therapeutic potential of this compound.